Cas no 103261-67-2 (Methyl 4-cyano-2-methylbenzoate)

• Product Name: Methyl 4-cyano-2-methylbenzoate
• CAS No: 103261-67-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD18399110
• CID: 842496
• PubChem ID: 18766060
• Update Time: 2025-04-19

Methyl 4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-methylbenzoate
• 4-cyano-2-methylBenzoic acid methyl ester
• Methyl-4-Cyano-2-methylbenzoate
• 4-Cyan-2-methyl-benzoesaeure-methylester
• 4-cyano-2-methyl-benzoic acid methyl ester
• ACT07415
• AK112712
• CTK3J5647
• FT-0687140
• KB-54356
• KSC495M4P
• methyl 4-cyano methyl benzoate
• methyl 4-cyano-o-toluate
• SureCN289565
• PDQNYPAJSAVURS-UHFFFAOYSA-N
• BCP19696
• CL8568
• 0775AA
• ST24047916
• MFCD18399110
• DTXSID90596104
• AKOS016010194
• DA-19165
• SCHEMBL289565
• SY111738
• DS-5760
• Methyl4-cyano-2-methylbenzoate
• CS-B1028
• EN300-117813
• 103261-67-2

• MDL： MFCD18399110
• Inchi： 1S/C10H9NO2/c1-7-5-8(6-11)3-4-9(7)10(12)13-2/h3-5H,1-2H3
• InChI Key： PDQNYPAJSAVURS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#N)=CC=1C)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: No data available
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 302.7±30.0 °C at 760 mmHg
• Flash Point: 140.1±11.3 °C
• Solubility: Very slightly soluble (0.54 g/l) (25 º C),
• PSA: 50.09000
• LogP: 1.65328

Methyl 4-cyano-2-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage